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Compound of Interest

Compound Name: N-12:0-1-Deoxysphinganine

Cat. No.: B3093566 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery goes hand-in-hand with a commitment to safety and environmental responsibility.

The proper disposal of specialized chemical compounds is a critical component of this

commitment. This guide provides essential, immediate safety and logistical information for the

proper disposal of N-12:0-1-Deoxysphinganine, a ceramide analog used in sphingolipid

research. Adherence to these procedures is paramount to ensure a safe laboratory

environment and to comply with regulatory standards.

Key Safety and Disposal Information
While specific hazard classifications for N-12:0-1-Deoxysphinganine are not extensively

documented, it is prudent to handle it as a potentially hazardous chemical. General safety data

for this compound and related sphingolipid analogs underscore the need for caution.
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Parameter Information Source

Chemical Name
N-dodecanoyl-1-

deoxysphinganine
[1]

CAS Number 1246298-40-7 [1]

Molecular Formula C30H61NO2 [2]

Appearance Solid [3]

Storage Temperature -20°C [3][4]

Hazard Classification

Not explicitly classified, but

related ceramides can be skin

and eye irritants. Treat as

hazardous.

[3]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Offer surplus and non-

recyclable solutions to a

licensed disposal company. Do

not discharge to sewer

systems.

[1]

Detailed Disposal Protocol
The following step-by-step protocol provides a comprehensive methodology for the safe

disposal of N-12:0-1-Deoxysphinganine in both solid and liquid forms. This protocol is based

on general guidelines for hazardous chemical waste and should be adapted to comply with

your institution's specific Environmental Health and Safety (EHS) policies and local regulations.

[5]

1. Personal Protective Equipment (PPE): Before handling N-12:0-1-Deoxysphinganine for

disposal, ensure you are wearing the appropriate PPE:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Gloves must be inspected

prior to use.[1]

Body Protection: Wear a lab coat or other impervious clothing.[1]

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid N-12:0-1-Deoxysphinganine waste, including contaminated consumables

such as pipette tips, microfuge tubes, and weighing papers, in a designated and clearly

labeled hazardous waste container.[3]

The container should be robust, leak-proof, and have a secure lid.

Avoid generating dust when handling the solid material.[6]

Liquid Waste:

Collect all solutions containing N-12:0-1-Deoxysphinganine in a separate, leak-proof,

and clearly labeled hazardous waste container.[3]

Do not mix this waste stream with other incompatible chemical wastes.[5]

If the compound is in a solvent, the solvent's hazards must also be considered for labeling

and disposal.

3. Waste Container Labeling: Properly label the hazardous waste container with the following

information:

The words "Hazardous Waste"

Chemical Name: "N-12:0-1-Deoxysphinganine"

Any associated hazards (e.g., "Potentially hazardous," "Irritant")

Accumulation start date
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Your name and laboratory information

4. Temporary Storage:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within your laboratory.[3]

This area should be secure, well-ventilated, and away from general laboratory traffic.[1]

5. Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's guidelines, contact

your institution's Environmental Health and Safety (EHS) department to arrange for pickup

and disposal by a licensed chemical waste disposal contractor.[3]

6. Documentation:

Maintain accurate records of the generated waste, including the chemical name, quantity,

and date of disposal, as required by your institution and regulatory agencies.[3]

Important Prohibitions:

DO NOT dispose of N-12:0-1-Deoxysphinganine down the drain. This is to prevent

contamination of waterways and is against regulations for most chemical waste.[1][3][6]

DO NOT dispose of N-12:0-1-Deoxysphinganine in the regular trash.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-12:0-1-
Deoxysphinganine.
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Start: Identify N-12:0-1-Deoxysphinganine Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)
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(Contaminated consumables, etc.)

Liquid Waste Collection
(Solutions containing the compound)

Use Designated, Labeled
Hazardous Waste Container

Store in Satellite
Accumulation Area

Contact EHS for Pickup
by Licensed Contractor

Maintain Disposal Records

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-12:0-1-Deoxysphinganine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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